N-phenylanthranilic acid

• IUPAC Name: 2-anilinobenzoic acid
• InChI: InChI=1S/C13H11NO2/c15-13(16)11-8-4-5-9-12(11)14-10-6-2-1-3-7-10/h1-9,14H,(H,15,16)
• InChI Key: ZWJINEZUASEZBH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC2=CC=CC=C2C(=O)O
• Molecular Formula: C13H11NO2
• DSSTOX Substance ID: DTXSID6059025
• Molecular Weight: 213.23 g/mol
• Physical Description: Solid; [Merck Index] Off-white powder; [Alfa Aesar MSDS]
• Vapor Pressure: 0.00000238 [mmHg]
• CAS RN: 91-40-7

Description

N-Phenylanthranilic acid is an aminobenzoic acid that is the N-phenyl derivative of anthranilic acid. It acts as a parent skeleton for the synthesis of several non-steroidal anti-inflammatory drugs.

Molecular Structure Analysis

The molecular formula of N-phenylanthranilic acid is C13H11NO2. Its linear formula is 2-(C6H5NH)C6H4CO2H and it has a molecular weight of 213.23 g/mol.

Scientific Research Applications

Synthesis of Trinuclear Zinc Complexes

. . .

Antiviral Agent Design

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Inhibition of CFTR ATPase Activity

. .

Detection of Vanadium in Steel

. This application is particularly important in the steel industry where the presence of vanadium can significantly affect the properties of the steel.

Peptide Synthesis

. This application is crucial in the field of biochemistry and pharmaceuticals where peptide synthesis is a common procedure.

Coordination Chemistry

. Coordination chemistry is the study of compounds formed between metal ions and other neutral or negatively charged molecules, and NPA can play a significant role in this field.

Safety And Hazards

N-Phenylanthranilic acid is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is also poisonous by intravenous and intraperitoneal routes.

Synthesis routes and methods I

Procedure details

As shown in Scheme 7, coupling of 3-bromo-4-nitrotoluene with 2-amino-benzoic acid via an Ullmann reaction yields an N-phenyl-anthranilic acid. After protection of the acid with 2-amino-2-methyl-1-propanol, oxidation affords the corresponding aldehyde. Addition of vinyl magnesium bromide and deprotection provides the N-phenyl-anthranilic acid containing a latent Michael acceptor. ##STR15##

Synthesis routes and methods II

Procedure details

Redistilled aniline (310 g, 3.32 mol), pure 2-chlorobenzoic acid (82 g, 0.52 mol), fresh dried potassium carbonate (82 g, 0.6 mol) and cupric oxide (2.0 g) are refluxed for two hours in an oil bath (air cooler). Excess aniline is initially removed by distillation in vacuum and later by water vapor. The remaining solution (500 ml) is boiled for 15 min. with 40 g of activated carbon and filtrated. The filtrate is poured into a mixture of concentrated hydrochloric acid (60 ml) and water (120 ml) during agitation. After cooling the deposit is separated by filtration, washed in water and dried at 120° C. This blue-grey product is cleaned out by dissolving 50 g in 1000 ml of water containing 25 g of sodium carbonate and boiling for 5 minutes with 25 g activated carbon. This is followed by filtration and precipitation with concentrated hydrochloric acid (vigorous foaming). The deposit is separated by filtration, washed in water and dried at 120° C.

Q & A

Q1: What is the molecular formula and weight of N-phenylanthranilic acid?

A1: N-phenylanthranilic acid has the molecular formula C13H11NO2 and a molecular weight of 213.23 g/mol.

Q2: How can N-phenylanthranilic acid be characterized spectroscopically?

A2: N-phenylanthranilic acid and its derivatives can be characterized using techniques like IR and NMR spectroscopy. IR spectroscopy helps identify characteristic functional groups like carboxylic acids and secondary amines present in the molecule [, ]. NMR spectroscopy, particularly 1H-NMR, provides insights into the structure and environment of hydrogen atoms within the molecule, aiding in structural elucidation [].

Q3: How does the structure of N-phenylanthranilic acid influence its solubility?

A3: The presence of both a polar carboxylic acid group and a non-polar aromatic ring system in N-phenylanthranilic acid contributes to its solubility in a range of solvents. While it shows solubility in polar solvents like water, it also dissolves in organic solvents such as methanol and hexane []. The specific solubility profile can be influenced by substituents on the aromatic rings, impacting its bioavailability and formulation strategies [].

Q4: What are some of the known biological activities of N-phenylanthranilic acid derivatives?

A4: N-phenylanthranilic acid derivatives have been reported to exhibit a wide array of biological activities, including anti-inflammatory, analgesic, diuretic, bacteriostatic, and fungistatic properties [, ]. Certain derivatives have shown potential as anticancer agents []. Notably, some NPAA derivatives, like mefenamic acid and flufenamic acid, are clinically used as non-steroidal anti-inflammatory drugs (NSAIDs) [, , ].

Q5: How do N-phenylanthranilic acid derivatives exert their anti-inflammatory effects?

A5: Studies suggest that N-phenylanthranilic acid derivatives, particularly those with a diphenylamine core structure, can inhibit cyclooxygenase (COX) enzymes [, ]. COX enzymes are involved in the production of prostaglandins, key mediators of inflammation. By inhibiting COX activity, these compounds reduce prostaglandin synthesis, thereby mitigating inflammation [].

Q6: Do N-phenylanthranilic acid derivatives interact with ion channels?

A6: Yes, research indicates that N-phenylanthranilic acid can act as a chloride channel blocker [, , ]. This property has been implicated in its ability to inhibit the adherence of lymphatic endothelial cells [] and influence the configurational changes of bovine pulmonary artery endothelial cells [].

Q7: Are there any known biomarkers for monitoring the effects of N-phenylanthranilic acid?

A7: Research suggests that urinary phospholipids, particularly sphingomyelin, phosphatidylcholine, and phosphatidylethanolamine, may serve as potential biomarkers for early renal injury associated with renal papillary necrosis induced by N-phenylanthranilic acid []. Additionally, urinary renal papillary antigen-1 (RPA-1) has been identified as a potential biomarker for collecting duct injury associated with N-phenylanthranilic acid-induced papillary necrosis in rats [].

Q8: How do structural modifications of N-phenylanthranilic acid impact its biological activity?

A8: Structural modifications of the N-phenylanthranilic acid scaffold significantly influence its biological activity. For instance, the presence and position of substituents on the aromatic rings can alter the compound's binding affinity to target proteins, affecting its potency and selectivity [, , ]. Studies have shown that the introduction of electrodonor substituents in the ester molecule of N-phenylanthranilic acid derivatives can increase activation energy and free activation energy, impacting the kinetics of their alkaline hydrolysis []. Additionally, the presence of a carboxylic acid group on the diphenylamine core significantly enhances the compound's ability to reduce L-selectin surface expression in neutrophils [].

Q9: Have computational methods been employed to study N-phenylanthranilic acid derivatives?

A9: Yes, computational chemistry techniques, such as molecular docking, have been utilized to investigate the interactions of N-phenylanthranilic acid derivatives with their target proteins [, ]. These studies provide valuable insights into the binding modes and potential inhibitory mechanisms of these compounds, facilitating the design of novel and more effective derivatives.

Q10: What is known about the toxicity profile of N-phenylanthranilic acid?

A10: While certain N-phenylanthranilic acid derivatives like mefenamic acid are used clinically, N-phenylanthranilic acid itself has been associated with renal papillary necrosis in rats upon repeated administration [, , ]. This highlights the importance of careful toxicological evaluation of newly designed derivatives.

Q11: What are some common methods for synthesizing N-phenylanthranilic acid derivatives?

A11: N-phenylanthranilic acid derivatives can be synthesized using various methods, including the classical Ullmann condensation reaction, which involves the copper-catalyzed coupling of 2-halobenzoic acids with anilines [, , , ]. Recent advances have explored more efficient and environmentally friendly approaches, such as microwave-assisted synthesis in aqueous media [, ] and copper acetate-catalyzed reactions in water [].

Q12: Has N-phenylanthranilic acid been explored for applications beyond pharmaceuticals?

A12: While primarily investigated for their pharmaceutical potential, N-phenylanthranilic acid and its derivatives have found applications in other areas. For instance, poly-N-phenylanthranilic acid has been explored as a component in advanced electrode coatings for supercapacitors []. Its ability to form complexes with rare earth metals has also led to investigations into its potential use in fluorescent materials [, , ].